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Introduction to Allyl Cyclohexyloxyacetate
Allyl cyclohexyloxyacetate is a synthetic aroma chemical prized in modern perfumery for its

complex and multifaceted olfactory profile.[1][2][3] It possesses a dominant green and fruity

character, with distinct notes of pineapple and herbal undertones reminiscent of galbanum.[3]

[4] This unique combination allows it to impart a natural freshness and vibrancy to fragrance

compositions.[1] Its excellent stability and solubility in typical fragrance bases make it a

versatile ingredient for a wide range of applications, from fine fragrances to personal care and

household products.[5][6]

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of Allyl
Cyclohexyloxyacetate is fundamental to its effective application in fragrance formulations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1266723?utm_src=pdf-interest
https://www.benchchem.com/product/b1266723?utm_src=pdf-body
https://www.benchchem.com/product/b1266723?utm_src=pdf-body
https://www.researchgate.net/publication/354510694_Fragrances_and_sensory_evaluation_techniques
https://www.nbinno.com/article/flavor-and-fragrance-ingredients/expert-insights-allyl-cyclohexyloxyacetate-perfumery-dn
https://img.perfumerflavorist.com/files/base/allured/all/document/2012/08/pf.PF_37_08_056_04.pdf
https://img.perfumerflavorist.com/files/base/allured/all/document/2012/08/pf.PF_37_08_056_04.pdf
https://orchadia.org/documents/Fragrance_Stability_Article.pdf
https://www.researchgate.net/publication/354510694_Fragrances_and_sensory_evaluation_techniques
https://mlapbotanicals.com/fragrance-stability-testing-ensuring-product-longevity-and-consumer-satisfaction/
https://www.sltchemicals.com/product/allyl-cyclohexyloxyacetate/
https://www.benchchem.com/product/b1266723?utm_src=pdf-body
https://www.benchchem.com/product/b1266723?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 68901-15-5 [4][7]

Molecular Formula C11H18O3 [7]

Molecular Weight 198.26 g/mol [4][7]

Appearance
Colorless to pale yellowish

clear liquid
[4]

Odor Profile

Green, fruity (pineapple),

herbal (galbanum), slightly

resinous and balsamic

[1][4][7]

Odor Strength
Medium to strong, with

moderate persistence
[4]

Typical Usage
0.1% to 5% in the fragrance

concentrate
[1][4]

Solubility

Soluble in ethanol, methanol,

isopropanol, and other

common fragrance solvents

[5][7]

Flash Point >100°C [4]

Olfactory Characteristics and Application
Allyl cyclohexyloxyacetate is primarily utilized as a middle-note enhancer in fragrance

compositions.[4] Its role is to bridge the volatile top notes with the tenacious base notes, adding

structure and brightness to the heart of the fragrance.[1][4] It is particularly effective in the

following fragrance families:

Fougère: Its green, herbal facets complement the characteristic lavender, oakmoss, and

coumarin accord of fougère fragrances.

Chypre: The fruity and green notes of Allyl cyclohexyloxyacetate can modernize and lift

the traditional chypre structure of bergamot, labdanum, and oakmoss.[1][8][9]
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Fruity-Floral: It enhances the fruity and floral accords, providing a natural and vibrant

character.[4]

Experimental Protocols
The following protocols are designed to provide a systematic approach to evaluating the

performance and stability of Allyl cyclohexyloxyacetate in fragrance formulations.

Protocol for Sensory Evaluation of Allyl
Cyclohexyloxyacetate
Objective: To characterize the olfactory profile of Allyl cyclohexyloxyacetate and determine

its detection threshold.

Materials:

Allyl cyclohexyloxyacetate (99% purity)

Odorless solvent (e.g., Diethyl Phthalate - DEP)

Glass beakers and stirring rods

Volumetric flasks and pipettes

Odor-free smelling strips (blotters)[10]

Panel of at least 5 trained sensory analysts[11]

Procedure:

Preparation of Dilutions: Prepare a series of dilutions of Allyl cyclohexyloxyacetate in DEP,

ranging from 10% down to 0.01%.

Blotter Preparation: Dip smelling strips into each dilution to a depth of 1 cm.[10] Allow the

solvent to evaporate for 10-15 seconds.

Sensory Evaluation: Present the smelling strips to the sensory panel in a randomized and

blind manner.[11]
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Data Collection: Panelists should describe the odor profile at different dilutions and identify

the lowest concentration at which the odor is detectable (detection threshold).

Analysis: Compile the descriptors and detection thresholds from all panelists to create a

comprehensive olfactory profile.

Preparation Evaluation Analysis

Prepare Dilutions of
Allyl Cyclohexyloxyacetate Prepare Smelling Strips Present to Sensory Panel

(Randomized & Blind)
Record Odor Descriptors and

Detection Thresholds Compile and Analyze Data Generate Olfactory Profile

Click to download full resolution via product page

Figure 1: Workflow for Sensory Evaluation.

Protocol for Stability Testing in a Consumer Product
Base
Objective: To assess the stability of a fragrance formulation containing Allyl
cyclohexyloxyacetate in a representative consumer product base (e.g., shampoo, lotion).

Materials:

Fragrance oil containing a known concentration of Allyl cyclohexyloxyacetate (e.g., 2%).

Unfragranced consumer product base.

Control fragrance oil (without Allyl cyclohexyloxyacetate).

Glass jars with airtight lids.

Controlled environment chambers (e.g., ovens, UV light chambers).[4][7]

pH meter, viscometer.

Gas Chromatography-Mass Spectrometry (GC-MS) equipment.
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Procedure:

Sample Preparation: Prepare two batches of the consumer product: one with the fragrance

containing Allyl cyclohexyloxyacetate and one with the control fragrance. Also, include a

sample of the unperfumed base.[4]

Initial Analysis: For each batch, record the initial color, odor, pH, and viscosity.[12][13]

Analyze the fragrance composition using GC-MS to determine the initial concentration of key

aroma chemicals, including Allyl cyclohexyloxyacetate.

Accelerated Stability Testing: Store samples under various stress conditions to predict long-

term stability.[4][5][13]

Thermal Stability: 40°C for 1, 2, and 3 months.[13]

Light Stability: Exposure to UV light for 8, 16, and 24 hours.[4]

Freeze-Thaw Cycles: Three cycles of 24 hours at -10°C followed by 24 hours at 25°C.[12]

Periodic Evaluation: At each time point, evaluate the samples for any changes in color, odor,

pH, and viscosity compared to the initial measurements and the control sample stored at

room temperature.

Chemical Analysis: After the stability testing period, re-analyze the fragrance composition of

the samples using GC-MS to quantify any degradation of Allyl cyclohexyloxyacetate and

other fragrance components.
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Accelerated Stability Conditions
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Figure 2: Workflow for Stability Testing.

Quantitative Data Summary
The following tables present illustrative quantitative data that could be obtained from the

experimental protocols described above.

Olfactory Profile of Allyl Cyclohexyloxyacetate
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Concentration in DEP
Predominant Descriptors from Sensory
Panel

10% Intense, sharp, green, pineapple, galbanum

1%
Balanced, green, fruity (pineapple), herbal,

slightly sweet

0.1% Fresh, green, subtle fruitiness

0.01% Faint, fresh, green

Stability of a 2% Allyl Cyclohexyloxyacetate Fragrance
in Shampoo

Condition Time
Color
Change

Odor
Change

pH
Change

Viscosity
Change
(%)

Allyl
Cyclohex
yloxyacet
ate
Degradati
on (%)

40°C 1 Month None None -0.1 -2% <1%

3 Months
Slight

Yellowing

Slight

weakening

of top

notes

-0.3 -5% ~2%

UV Light 24 Hours
Noticeable

Yellowing

Significant

loss of

freshness

-0.2 -3% ~5%

Freeze-

Thaw
3 Cycles None None None -1% <1%

Room

Temp
3 Months None None -0.1 -1% <1%
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Application in Fragrance Formulations: Illustrative
Examples
The following are conceptual fragrance formulations demonstrating how Allyl
cyclohexyloxyacetate can be incorporated to achieve specific olfactory effects.

Modern Fougère Formulation
Ingredient Parts Olfactory Contribution

Bergamot Oil 150 Fresh, citrus top note

Lavender Oil 200 Aromatic, floral heart

Allyl Cyclohexyloxyacetate 30 Green, fruity lift to the heart

Geranium Oil 50 Rosy, green nuance

Coumarin 80
Sweet, hay-like, classic

fougère element

Oakmoss Absolute 40 Earthy, mossy base

Vetiver Oil 30 Woody, earthy base

Musks (e.g., Galaxolide) 200 Clean, sensual base

Iso E Super 220 Woody, ambery, diffusive base

Total 1000

Contemporary Chypre Formulation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1266723?utm_src=pdf-body
https://www.benchchem.com/product/b1266723?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingredient Parts Olfactory Contribution

Bergamot Oil 200 Bright, citrus opening

Allyl Cyclohexyloxyacetate 50
Pineapple-like fruitiness,

modernizes the top

Rose Absolute 60 Floral heart

Jasmine Absolute 20 Indolic, floral heart

Patchouli Oil 100 Earthy, woody core

Labdanum Resinoid 30 Ambery, resinous base

Oakmoss Tincture (low atranol) 20 Mossy, classic chypre base

Timbersilk™ 150 Woody, ambery diffusion

Hedione 250 Diffusive, transparent floralcy

Musks (e.g., Ambrettolide) 120 Powdery, warm base

Total 1000

Safety and Regulatory Information
Allyl cyclohexyloxyacetate is classified as an irritant and may cause respiratory irritation.[12]

It is harmful if swallowed and may cause an allergic skin reaction.[14] It is also considered toxic

to aquatic life with long-lasting effects.[14] Appropriate personal protective equipment (PPE),

including gloves and safety glasses, should be worn when handling this material.[14] All use of

Allyl cyclohexyloxyacetate must comply with the standards and amendments set by the

International Fragrance Association (IFRA).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1266723?utm_src=pdf-body
https://www.makingcosmetics.com/Stability-Testing-of-Cosmetics_ep_59.html?lang=en_US
https://news.skinobs.com/en/sensory-evaluation-in-cosmetics-key-protocols-and-best-practices/
https://news.skinobs.com/en/sensory-evaluation-in-cosmetics-key-protocols-and-best-practices/
https://news.skinobs.com/en/sensory-evaluation-in-cosmetics-key-protocols-and-best-practices/
https://www.benchchem.com/product/b1266723?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identified Hazards Required PPE Compliance

Irritant Harmful if Swallowed Skin Sensitizer Aquatic Toxicity Protective Gloves Safety Glasses Adequate Ventilation Follow IFRA Standards Adhere to Regional Regulations

Handling Allyl
Cyclohexyloxyacetate

Be Aware Of Be Aware Of Be Aware Of Be Aware Of Always Use Always Use Always Use Ensure Ensure

Click to download full resolution via product page

Figure 3: Safety and Handling Considerations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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